Cas no 1806123-97-6 (2-(Aminomethyl)-3,6-difluoro-5-(trifluoromethoxy)pyridine)

• Product Name: 2-(Aminomethyl)-3,6-difluoro-5-(trifluoromethoxy)pyridine
• CAS No: 1806123-97-6
• MF: C₇H₅F₅N₂O
• MW: 228.119418859482
• CID: 4931185
• Update Time: 2025-10-06

2-(Aminomethyl)-3,6-difluoro-5-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-3,6-difluoro-5-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H5F5N2O/c8-3-1-5(15-7(10,11)12)6(9)14-4(3)2-13/h1H,2,13H2
• InChI Key： XHIPVEPFAMSHOO-UHFFFAOYSA-N
• SMILES： FC1=CC(=C(N=C1CN)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 212
• XLogP3: 1.5
• Topological Polar Surface Area: 48.1

Additional information on 2-(Aminomethyl)-3,6-difluoro-5-(trifluoromethoxy)pyridine

Comprehensive Introduction to 2-(Aminomethyl)-3,6-difluoro-5-(trifluoromethoxy)pyridine (CAS No. 1806123-97-6)

2-(Aminomethyl)-3,6-difluoro-5-(trifluoromethoxy)pyridine (CAS No. 1806123-97-6) is a fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique trifluoromethoxy and aminomethyl functional groups, has garnered attention for its potential in drug discovery and material science. Its molecular structure combines difluoro substitutions and a reactive aminomethyl side chain, making it a versatile intermediate for synthesizing bioactive molecules.

In recent years, the demand for fluorinated pyridines has surged due to their enhanced metabolic stability and lipophilicity, which are critical for optimizing drug candidates. Researchers are particularly interested in CAS No. 1806123-97-6 for its potential role in developing kinase inhibitors and antimicrobial agents. The compound's trifluoromethoxy group is known to improve binding affinity to target proteins, a feature highly sought after in modern medicinal chemistry.

The synthesis of 2-(Aminomethyl)-3,6-difluoro-5-(trifluoromethoxy)pyridine involves multi-step organic reactions, including halogenation and nucleophilic substitution. Its difluoro and trifluoromethoxy moieties contribute to its electron-withdrawing properties, which can influence the reactivity of adjacent functional groups. This makes it a valuable building block for constructing complex heterocycles, a topic frequently searched in AI-driven drug design platforms.

From an environmental perspective, the compound's fluorine-rich structure raises questions about biodegradability, a hot topic in green chemistry discussions. Innovations in catalytic fluorination methods aim to address these concerns while maintaining the compound's efficacy. Additionally, its potential applications in crop protection chemicals align with the growing interest in sustainable agriculture solutions.

Analytical techniques such as NMR spectroscopy and mass spectrometry are essential for characterizing CAS No. 1806123-97-6, ensuring purity for research use. The compound's stability under various pH conditions is another area of investigation, particularly for formulators exploring prodrug strategies. These aspects are frequently queried in scientific databases and patent literature.

In material science, the pyridine core of this compound offers opportunities for designing fluorescent probes or liquid crystal materials. Its ability to participate in hydrogen bonding via the aminomethyl group expands its utility in supramolecular chemistry. Such interdisciplinary applications resonate with trends in convergence research, where chemistry meets nanotechnology and biotechnology.

Regulatory compliance for 1806123-97-6 follows standard laboratory chemical guidelines, with emphasis on proper handling due to its reactive amine functionality. Safety data sheets highlight the need for ventilation and personal protective equipment, reflecting broader workplace safety trends in industrial hygiene practices.

Future research directions for 2-(Aminomethyl)-3,6-difluoro-5-(trifluoromethoxy)pyridine may explore its enantioselective synthesis or derivatization for targeted drug delivery systems. As computational tools like molecular docking advance, virtual screening of this scaffold could unlock novel therapeutic avenues, addressing unmet medical needs in oncology or CNS disorders.

The commercial availability of CAS No. 1806123-97-6 through specialty chemical suppliers supports its adoption in high-throughput screening campaigns. Pricing trends and scale-up synthesis challenges are common queries among procurement specialists, underscoring the compound's industrial relevance beyond academic circles.

In summary, 2-(Aminomethyl)-3,6-difluoro-5-(trifluoromethoxy)pyridine represents a compelling case study in structure-activity relationship optimization. Its balanced physicochemical properties and modular reactivity position it as a key player in next-generation small molecule therapeutics and functional materials development.